Cas no 151979-21-4 (Benzoic acid, 5-iodo-2-(methylamino)-)

Benzoic acid, 5-iodo-2-(methylamino)- structure

151979-21-4 structure

Product Name:Benzoic acid, 5-iodo-2-(methylamino)-

CAS No:151979-21-4

MF:C₈H₈INO₂

MW:277.059094429016

MDL:MFCD20040109

CID:1325206

PubChem ID:22281867

Update Time:2025-04-20

Benzoic acid, 5-iodo-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 5-iodo-2-(methylamino)-
- 5-iodo-2-(methylamino)benzoic acid
- DTXSID00624306
- DB-296161
- 5-iodo-2-methylamino-benzoic acid
- 5-iodo-N-methylanthranilic acid
- SCHEMBL2384775
- NPSFEYVICGGCLT-UHFFFAOYSA-N
- 151979-21-4
- MDL： MFCD20040109
- Inchi： 1S/C8H8INO2/c1-10-7-3-2-5(9)4-6(7)8(11)12/h2-4,10H,1H3,(H,11,12)
- InChI Key： NPSFEYVICGGCLT-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C(=O)O)C=1)NC

Computed Properties

Exact Mass: 276.95954
Monoisotopic Mass: 276.95998g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 49.3Å²

Experimental Properties

PSA: 49.33

Benzoic acid, 5-iodo-2-(methylamino)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D631995-1g	5-Iodo-2-(methylamino)benzoic acid	151979-21-4	95%	1g	$345	2024-06-05
eNovation Chemicals LLC	D631995-1g	5-Iodo-2-(methylamino)benzoic acid	151979-21-4	95%	1g	$345	2025-02-19
eNovation Chemicals LLC	D631995-1g	5-Iodo-2-(methylamino)benzoic acid	151979-21-4	95%	1g	$345	2025-02-27

Benzoic acid, 5-iodo-2-(methylamino)- Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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